Cas no 1935893-17-6 ((2,3,5-triiodophenyl)methanamine)

• Product Name: (2,3,5-triiodophenyl)methanamine
• CAS No: 1935893-17-6
• MF: C₇H₆I₃N
• MW: 484.842658519745
• CID: 5564292
• PubChem ID: 118434479
• Update Time: 2025-06-08

(2,3,5-triiodophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,3,5-triiodo-
• (2,3,5-triiodophenyl)methanamine

• Inchi： 1S/C7H6I3N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H,3,11H2
• InChI Key： SDTWOBNMZOMAHK-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(I)=CC(I)=C1I

Additional information on (2,3,5-triiodophenyl)methanamine

(2,3,5-Triiodophenyl)methanamine (CAS No. 1935893-17-6): An Overview of Its Properties, Applications, and Recent Research

(2,3,5-Triiodophenyl)methanamine (CAS No. 1935893-17-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structure and potential applications. This compound features a triiodophenyl group attached to a methanamine moiety, making it an intriguing subject for both academic and industrial research.

The molecular formula of (2,3,5-Triiodophenyl)methanamine is C₉H₉I₃N, with a molecular weight of approximately 446.87 g/mol. The presence of three iodine atoms in the phenyl ring imparts significant halogen bonding capabilities and alters the electronic properties of the molecule, which can be leveraged in various chemical and biological applications.

In terms of physical properties, (2,3,5-Triiodophenyl)methanamine is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in solution-based reactions and formulations.

The synthesis of (2,3,5-Triiodophenyl)methanamine typically involves multi-step processes that include the iodination of a phenyl ring followed by the introduction of the methanamine functionality. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance the overall yield and purity of the final product.

In the realm of medicinal chemistry, (2,3,5-Triiodophenyl)methanamine has shown promise as a building block for the development of novel therapeutic agents. Its unique electronic structure and halogen bonding capabilities make it an attractive candidate for designing compounds with specific biological activities. For instance, studies have explored its potential as a scaffold for developing inhibitors of various enzymes and receptors involved in disease pathways.

One notable area of research involves the use of (2,3,5-Triiodophenyl)methanamine derivatives in cancer therapy. Recent studies have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to interact with specific cellular targets involved in cell proliferation and apoptosis.

Beyond its potential in cancer therapy, (2,3,5-Triiodophenyl)methanamine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that some derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (2,3,5-Triiodophenyl)methanamine-based compounds may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological applications, (2,3,5-Triiodophenyl)methanamine has found use in materials science. The presence of multiple iodine atoms imparts unique optical and electronic properties to materials containing this compound. For example, researchers have developed polymers incorporating (2,3,5-Triiodophenyl)methanamine units that exhibit enhanced photoluminescence and charge transport properties. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of compounds like (2,3,5-Triiodophenyl)methanamine is an important consideration in their development and use. Studies have shown that while these compounds are generally stable under ambient conditions, they can degrade under certain environmental conditions such as exposure to UV light or high temperatures. Efforts are ongoing to develop more environmentally friendly synthesis methods and to assess the long-term ecological impact of these compounds.

In conclusion, (2,3,5-Triiodophenyl)methanamine (CAS No. 1935893-17-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance as a subject of scientific inquiry.